Carbamazepine-10,11-epoxide
Carbamazepine-10,11-epoxide
Carbamazepine-10,11-epoxide is an epoxide and metabolite of carbamazepine. It has a role as a marine xenobiotic metabolite, a drug metabolite and an allergen. It is an epoxide, a member of ureas and a dibenzoazepine. It derives from a carbamazepine.
Carbamazepine-10, 11-epoxide, also known as 10, 11-epoxycarbamazepine, belongs to the class of organic compounds known as dibenzazepines. Dibenzazepines are compounds with two benzene rings connected by an azepine ring. Azepine is an unsaturated seven-member heterocycle with one nitrogen atom replacing a carbon atom. Carbamazepine-10, 11-epoxide is slightly soluble (in water) and an extremely weak acidic (essentially neutral) compound (based on its pKa). Carbamazepine-10, 11-epoxide has been found in human liver and kidney tissues, and has also been detected in multiple biofluids, such as urine and blood. Within the cell, carbamazepine-10, 11-epoxide is primarily located in the cytoplasm. Carbamazepine-10, 11-epoxide participates in a number of enzymatic reactions. In particular, Carbamazepine-10, 11-epoxide can be biosynthesized from carbamazepine; which is catalyzed by the enzymes cytochrome P450 2C8, cytochrome P450 3A4, cytochrome P450 3A5, cytochrome P450 3A7, and cytochrome P450 2C19. In addition, Carbamazepine-10, 11-epoxide can be converted into 10, 11-dihydroxycarbamazepine; which is mediated by the enzyme epoxide hydrolase 1. In humans, carbamazepine-10, 11-epoxide is involved in the carbamazepine metabolism pathway.
Carbamazepine-10, 11-epoxide, also known as 10, 11-epoxycarbamazepine, belongs to the class of organic compounds known as dibenzazepines. Dibenzazepines are compounds with two benzene rings connected by an azepine ring. Azepine is an unsaturated seven-member heterocycle with one nitrogen atom replacing a carbon atom. Carbamazepine-10, 11-epoxide is slightly soluble (in water) and an extremely weak acidic (essentially neutral) compound (based on its pKa). Carbamazepine-10, 11-epoxide has been found in human liver and kidney tissues, and has also been detected in multiple biofluids, such as urine and blood. Within the cell, carbamazepine-10, 11-epoxide is primarily located in the cytoplasm. Carbamazepine-10, 11-epoxide participates in a number of enzymatic reactions. In particular, Carbamazepine-10, 11-epoxide can be biosynthesized from carbamazepine; which is catalyzed by the enzymes cytochrome P450 2C8, cytochrome P450 3A4, cytochrome P450 3A5, cytochrome P450 3A7, and cytochrome P450 2C19. In addition, Carbamazepine-10, 11-epoxide can be converted into 10, 11-dihydroxycarbamazepine; which is mediated by the enzyme epoxide hydrolase 1. In humans, carbamazepine-10, 11-epoxide is involved in the carbamazepine metabolism pathway.
Brand Name:
Vulcanchem
CAS No.:
36507-30-9
VCID:
VC0195693
InChI:
InChI=1S/C15H12N2O2/c16-15(18)17-11-7-3-1-5-9(11)13-14(19-13)10-6-2-4-8-12(10)17/h1-8,13-14H,(H2,16,18)
SMILES:
C1=CC=C2C(=C1)C3C(O3)C4=CC=CC=C4N2C(=O)N
Molecular Formula:
C15H12N2O2
Molecular Weight:
252.27 g/mol
Carbamazepine-10,11-epoxide
CAS No.: 36507-30-9
Impurities
VCID: VC0195693
Molecular Formula: C15H12N2O2
Molecular Weight: 252.27 g/mol
Purity: > 95%
| CAS No. | 36507-30-9 |
|---|---|
| Product Name | Carbamazepine-10,11-epoxide |
| Molecular Formula | C15H12N2O2 |
| Molecular Weight | 252.27 g/mol |
| IUPAC Name | 3-oxa-11-azatetracyclo[10.4.0.02,4.05,10]hexadeca-1(16),5,7,9,12,14-hexaene-11-carboxamide |
| Standard InChI | InChI=1S/C15H12N2O2/c16-15(18)17-11-7-3-1-5-9(11)13-14(19-13)10-6-2-4-8-12(10)17/h1-8,13-14H,(H2,16,18) |
| Standard InChIKey | ZRWWEEVEIOGMMT-UHFFFAOYSA-N |
| SMILES | C1=CC=C2C(=C1)C3C(O3)C4=CC=CC=C4N2C(=O)N |
| Canonical SMILES | C1=CC=C2C(=C1)C3C(O3)C4=CC=CC=C4N2C(=O)N |
| Appearance | White Solid |
| Melting Point | 204-206°C |
| Description | Carbamazepine-10,11-epoxide is an epoxide and metabolite of carbamazepine. It has a role as a marine xenobiotic metabolite, a drug metabolite and an allergen. It is an epoxide, a member of ureas and a dibenzoazepine. It derives from a carbamazepine. Carbamazepine-10, 11-epoxide, also known as 10, 11-epoxycarbamazepine, belongs to the class of organic compounds known as dibenzazepines. Dibenzazepines are compounds with two benzene rings connected by an azepine ring. Azepine is an unsaturated seven-member heterocycle with one nitrogen atom replacing a carbon atom. Carbamazepine-10, 11-epoxide is slightly soluble (in water) and an extremely weak acidic (essentially neutral) compound (based on its pKa). Carbamazepine-10, 11-epoxide has been found in human liver and kidney tissues, and has also been detected in multiple biofluids, such as urine and blood. Within the cell, carbamazepine-10, 11-epoxide is primarily located in the cytoplasm. Carbamazepine-10, 11-epoxide participates in a number of enzymatic reactions. In particular, Carbamazepine-10, 11-epoxide can be biosynthesized from carbamazepine; which is catalyzed by the enzymes cytochrome P450 2C8, cytochrome P450 3A4, cytochrome P450 3A5, cytochrome P450 3A7, and cytochrome P450 2C19. In addition, Carbamazepine-10, 11-epoxide can be converted into 10, 11-dihydroxycarbamazepine; which is mediated by the enzyme epoxide hydrolase 1. In humans, carbamazepine-10, 11-epoxide is involved in the carbamazepine metabolism pathway. |
| Purity | > 95% |
| Quantity | Milligrams-Grams |
| Synonyms | 10,11-epoxycarbamazepine carbamazepine 10,11-epoxide carbamazepine 10,11-oxide carbamazepine epoxide carbamazepine epoxide, 1a-(13)C-labeled CARBAMAZEPINE-10,11-EPOXIDE CBZ-10,11-epoxide |
| PubChem Compound | 2555 |
| Last Modified | Nov 11 2021 |
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